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Compound of Interest

Compound Name: 4-Bromo-o-xylene

Cat. No.: B1216868

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This guide provides immediate, essential safety
protocols, operational procedures, and disposal plans for 4-Bromo-o-xylene, fostering a
secure and productive research environment.

Chemical Safety and Properties

4-Bromo-o-xylene (CAS No. 583-71-1) is a colorless to pale yellow liquid.[1] While
comprehensive toxicological properties have not been fully investigated, it is known to be a
combustible liquid and vapor that may cause irritation to the eyes, skin, respiratory system, and
digestive tract.[1] It is harmful if swallowed or inhaled and is toxic to aquatic life with long-
lasting effects.[2]

Quantitative Data

For quick reference, the following table summarizes key quantitative data for 4-Bromo-o-
xylene.
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Property Value Source
Molecular Formula CsHoBr [1103114]
Molecular Weight 185.06 g/mol [3]
Boiling Point 214 - 216 °C (417.2 - 420.8 °F) [5]
Flash Point 80 °C (176 °F) [5]
Density 1.37 g/cm3 [5]
Vapor Pressure Not available [6]

Occupational Exposure Limits
(PEL, TLV)

Not established for 4-Bromo-o-
xylene. For xylenes (isomers),
OSHA PEL and ACGIH TLV is
100 ppm (TWA).[7][8] It is
prudent to handle 4-Bromo-o-
xylene with at least the same

level of caution.

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory for handling 4-Bromo-o-xylene to minimize exposure.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety goggles and face shield

Goggles should provide a
complete seal around the
eyes. A face shield must be
worn over goggles, especially
when there is a risk of
splashing. This complies with
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1][5]

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended for handling
halogenated aromatic
hydrocarbons.[9][10] Always
inspect gloves for any signs of
degradation or perforation
before use and change them

immediately if contaminated.

Body

Chemical-resistant laboratory
coat

A fully buttoned, long-sleeved
lab coat made of a material
appropriate for handling
corrosive and toxic substances

is required.

Respiratory

NIOSH-approved respirator

Use a respirator if ventilation is
inadequate or when handling
large quantities. Follow OSHA
respirator regulations found in
29 CFR 1910.134 or European
Standard EN 149.[1]
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following systematic workflow is crucial for minimizing exposure and

preventing contamination. All handling of 4-Bromo-o-xylene should occur in a designated

area, preferably within a certified chemical fume hood.

Experimental Protocol: General Weighing and Solution
Preparation

Preparation: Before handling the compound, ensure you are in a well-ventilated area, such
as a chemical fume hood. Don all required personal protective equipment as detailed in the
PPE table.

Weighing: Use a clean, dedicated spatula and weigh boat. Handle the liquid carefully to
minimize the risk of splashes or aerosol generation.

Solution Preparation: If preparing a solution, slowly add the 4-Bromo-o-xylene to the
solvent to prevent splashing.

Storage: Keep containers of 4-Bromo-o-xylene tightly closed when not in use and store in a
cool, dry, well-ventilated area away from heat, sparks, and flame.[1][6]

Decontamination: After handling, decontaminate all surfaces that may have come into
contact with the compound using an appropriate solvent.

Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Emergency and Disposal Plans
Spill Response

In the event of a spill, a quick and informed response is critical.

Evacuate: Immediately evacuate the affected area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated to disperse vapors.
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e Contain: For small spills, absorb the material with an inert absorbent such as vermiculite,
sand, or earth.[1]

» Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and place it into a
sealed, properly labeled container for hazardous waste.

o Decontaminate: Clean the spill area with a suitable solvent and then wash with soap and
water.

o Large Spills: For large spills, evacuate the area and contact your institution's Environmental
Health and Safety (EHS) office immediately.

Waste Disposal

All waste containing 4-Bromo-o-xylene must be treated as hazardous waste.

e Liquid Waste: Collect all liquid waste containing 4-Bromo-o-xylene in a sealed, clearly
labeled container designated for halogenated organic waste.

» Solid Waste: Contaminated solid waste, such as absorbent materials, gloves, and weigh
boats, should be placed in a sealed, labeled container for hazardous solid waste.

» Disposal: Dispose of all waste through your institution's EHS office, following all local, state,
and federal regulations.[2][5]

Workflow and Safety Relationships

The following diagram illustrates the logical workflow for safely handling 4-Bromo-o-xylene,
from preparation to disposal, emphasizing the critical safety checkpoints.
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Safe Handling Workflow for 4-Bromo-o-xylene
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Caption: Logical workflow for the safe handling of 4-Bromo-o-xylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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